Cas no 1379363-96-8 (5-(Ethoxycarbonyl)-1,2,3-thiadiazole-4-carboxylic acid)

5-(Ethoxycarbonyl)-1,2,3-thiadiazole-4-carboxylic acid structure
1379363-96-8 structure
Product Name:5-(Ethoxycarbonyl)-1,2,3-thiadiazole-4-carboxylic acid
CAS No:1379363-96-8
MF:C6H6N2O4S
MW:202.1878
CID:2092686
Update Time:2024-11-02

5-(Ethoxycarbonyl)-1,2,3-thiadiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(Ethoxycarbonyl)-1,2,3-thiadiazole-4-carboxylic acid
    • AK160876
    • AX8293915
    • ST24044241
    • Inchi: 1S/C6H6N2O4S/c1-2-12-6(11)4-3(5(9)10)7-8-13-4/h2H2,1H3,(H,9,10)
    • InChI Key: OFAFDTVPBOVTFX-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)OC([H])([H])C([H])([H])[H])=C(C(=O)O[H])N=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 223
  • Topological Polar Surface Area: 118

5-(Ethoxycarbonyl)-1,2,3-thiadiazole-4-carboxylic acid Security Information

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